Germane, dimethyl-

• IUPAC Name: dimethylgermane
• InChI: InChI=1S/C2H8Ge/c1-3-2/h3H2,1-2H3
• InChI Key: RUIGDFHKELAHJL-UHFFFAOYSA-N
• Canonical SMILES: C[GeH2]C
• Molecular Formula: C2H8Ge
• Molecular Weight: 104.72 g/mol
• CAS No.: 1449-64-5

Description

Germane, dimethyl- is an organogermanium compound with the chemical formula ( \text{C}_2\text{H}_8\text{Ge} ). It is a colorless gas at room temperature and is known for its applications in various fields, including materials science and organic synthesis. This compound is part of the broader class of organometallic compounds, which are characterized by the presence of a metal-carbon bond.

Preparation Methods

Synthetic Routes and Reaction Conditions: Germane, dimethyl- can be synthesized through several methods. One common approach involves the reaction of germanium tetrachloride with methyl lithium or methyl magnesium bromide. The reaction proceeds as follows: [ \text{GeCl}_4 + 2 \text{CH}_3\text{Li} \rightarrow \text{Ge}(\text{CH}_3)_2\text{Cl}_2 + 2 \text{LiCl} ] [ \text{Ge}(\text{CH}_3)_2\text{Cl}_2 + 2 \text{CH}_3\text{Li} \rightarrow \text{Ge}(\text{CH}_3)_4 + 2 \text{LiCl} ]

Industrial Production Methods: In industrial settings, germane, dimethyl- is often produced through the reduction of germanium dioxide with hydrogen in the presence of a catalyst. This method is advantageous due to its scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: Germane, dimethyl- undergoes various chemical reactions, including:

Oxidation: When exposed to oxygen, it can form germanium dioxide and water. [ \text{Ge}(\text{CH}_3)_2 + 2 \text{O}_2 \rightarrow \text{GeO}_2 + 2 \text{H}_2\text{O} ]

Reduction: It can be reduced to elemental germanium under specific conditions.

Substitution: Germane, dimethyl- can participate in substitution reactions with halogens to form halogermanes.

Common Reagents and Conditions:

Oxidation: Oxygen or other oxidizing agents.

Reduction: Hydrogen gas in the presence of a catalyst.

Substitution: Halogens such as chlorine or bromine.

Major Products:

Oxidation: Germanium dioxide and water.

Reduction: Elemental germanium.

Substitution: Halogermanes.

Scientific Research Applications

Germane, dimethyl- has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organogermanium compounds.

Materials Science: It is utilized in the production of germanium-containing semiconductors and thin films.

Biology and Medicine: Research is ongoing into its potential use in pharmaceuticals and as a therapeutic agent.

Industry: It is employed in the manufacturing of electronic components and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of germane, dimethyl- involves its interaction with various molecular targets. In catalytic applications, it acts by facilitating the activation of small molecules through its metal center. The pathways involved often include the formation of intermediate complexes that enhance the reactivity of the substrate.

Comparison with Similar Compounds

• Silane, dimethyl-
• Stannane, dimethyl-
• Plumbane, dimethyl-

Comparison: Germane, dimethyl- is unique among its group 14 analogs due to its specific electronic properties and reactivity. While silane, dimethyl- and stannane, dimethyl- share similar structural features, germane, dimethyl- exhibits distinct reactivity patterns, particularly in its ability to form stable complexes with various ligands. This makes it particularly valuable in applications requiring precise control over reactivity and selectivity.